Cas no 2172130-21-9 (5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol)

• Product Name: 5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol
• CAS No: 2172130-21-9
• MF: C₁₂H₂₀OS₂
• MW: 244.41660118103
• CID: 6219065
• PubChem ID: 165508415
• Update Time: 2025-06-10

5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol
• 5-{[(5-ethylfuran-2-yl)methyl]sulfanyl}pentane-1-thiol
• 2172130-21-9
• EN300-1290301

• Inchi： 1S/C12H20OS2/c1-2-11-6-7-12(13-11)10-15-9-5-3-4-8-14/h6-7,14H,2-5,8-10H2,1H3
• InChI Key： VPKCVPDJLSXJSK-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)CCCCCS

Computed Properties

• Exact Mass: 244.09555760g/mol
• Monoisotopic Mass: 244.09555760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.4Ų

Additional information on 5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol

5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol (CAS No. 2172130-21-9): A Comprehensive Overview

5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol (CAS No. 2172130-21-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its sulfur-containing thiol group and a furan ring with an ethyl substituent, exhibits a diverse range of chemical and biological activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol is C₁₀H₁₆O₂S₂, with a molecular weight of approximately 236.38 g/mol. The compound features a thiol group (-SH) at the terminal position of a five-carbon chain, which is connected to a methyl sulfanyl group (-SCH₃). The methyl sulfanyl group is further substituted with a 5-ethylfuran ring, providing the molecule with both aromatic and heterocyclic characteristics. The presence of these functional groups imparts unique chemical reactivity and biological activity to the compound.

The thiol group in 5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol is known for its nucleophilic properties, making it highly reactive in various chemical reactions such as thiol-disulfide exchange, Michael addition, and S-nucleophilic substitution reactions. The furan ring, on the other hand, contributes to the compound's stability and solubility in organic solvents. These properties make 5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol an attractive candidate for use in synthetic chemistry and drug development.

Synthesis Methods

The synthesis of 5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol has been reported using several different approaches. One common method involves the reaction of 5-bromopentanethiol with (5-ethylfuran-2-yl)methanethiosulfonate in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via an S_NAr mechanism, leading to the formation of the desired product with high yield and purity.

An alternative synthetic route involves the use of a Grignard reagent derived from 5-bromopentanethiol to react with (5-ethylfuran-2-yl)methanethiosulfonate. This method offers better control over the regioselectivity of the reaction and can be optimized for large-scale production. Recent advancements in catalytic methods have also been explored to improve the efficiency and environmental sustainability of the synthesis process.

Biological Activity and Applications

5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol has shown promising biological activity in various preclinical studies. One area of significant interest is its potential as an antioxidant agent. The thiol group in the molecule can effectively scavenge reactive oxygen species (ROS), which are known to cause oxidative stress and cellular damage. Studies have demonstrated that this compound can protect cells from oxidative stress-induced apoptosis and inflammation, making it a potential therapeutic candidate for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, 5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol has also been investigated for its anti-inflammatory effects. Research has shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by modulating key signaling pathways involved in inflammation. These findings suggest that this compound could be developed into a novel anti-inflammatory drug for treating conditions like arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of this compound in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects.

If these early-stage trials prove successful, further Phase II and III trials will be conducted to assess the efficacy of 5-{(5-ethylfuran-2-yl)methylsulfanyl}pentane-1-thiol in treating specific diseases. The ultimate goal is to bring this novel compound to market as a safe and effective therapeutic option for patients suffering from oxidative stress-related conditions and inflammatory disorders.

Conclusion

In conclusion, 5-{(5-Ethylfuran-2-Yl)Methylsulfanyl}Pentane-Thiole (CAS No. 2172130–21–9) represents a promising new compound with unique structural features and diverse biological activities. Its potential as an antioxidant and anti-inflammatory agent makes it an attractive candidate for further research and development in medicinal chemistry. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.